N-(2,4-difluorophenyl)-2-pyridinecarbothioamide

• Molecular Formula: C12H8F2N2S
• Molecular Weight: 250.27 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)pyridine-2-carbothioamide
• InChI: InChI=1S/C12H8F2N2S/c13-8-4-5-10(9(14)7-8)16-12(17)11-3-1-2-6-15-11/h1-7H,(H,16,17)
• InChI Key: XIEGUQGDJGNJEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=S)NC2=C(C=C(C=C2)F)F

Description

N-(2,4-difluorophenyl)-2-pyridinecarbothioamide is a useful research compound. Its molecular formula is C12H8F2N2S and its molecular weight is 250.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lawesson's reagent (29.8 g, 74 mmol) and N-(2,4-difluorophenyl)-2-pyridinecarboxamide (14.37 g, 61 mmol) were combined in toluene (185 mL) and refluxed for 3 hours. After evaporation of the solvent, the residue was dissolved in dichloromethane, preadsorbed on silica gel, and flash chromatographed (eluted with 2% ethyl acetate in petroleum ether) to provide N-(2,4-difluorophenyl)-2-pyridinecarbothioamide as a yellow solid (14.45 g, 94%) m.p. 124°-129° C.